3-((1-(benzo[b]thiophene-2-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one
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Description
3-((1-(benzo[b]thiophene-2-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C24H24N4O2S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of compounds involving piperidine, triazole, and benzothiophene moieties are crucial in developing new pharmaceuticals and materials. For instance, the study by (Crich & Smith, 2001) discusses a potent combination of reagents for converting thioglycosides to glycosyl triflates, indicating the importance of such compounds in glycoscience. Similarly, the work of (Al-Masoudi, Salih, & Al-Soud, 2011) on benzothiazoles derivatives shows the relevance of such structures in drug development.
Catalytic Applications
Compounds containing triazole and benzothiophene units have been explored for their catalytic properties. The study by (Saleem et al., 2013) on half-sandwich Ruthenium(II) complexes demonstrates the potential of triazole-based ligands in oxidation and transfer hydrogenation reactions, highlighting their significance in catalytic processes.
Ligand Behavior and Complex Formation
Triazole derivatives are known for their ability to act as ligands, forming complexes with various metals. The research by (Greig et al., 1987) on the cycloaddition reactions of aryl thiocyanates and selenocyanates with nitrilium betaines, leading to oxadiazoles and thiadiazoles, showcases the versatility of triazole compounds in forming heterocyclic structures.
Properties
IUPAC Name |
3-[[1-(1-benzothiophene-2-carbonyl)piperidin-4-yl]methyl]-4-(2-methylphenyl)-1H-1,2,4-triazol-5-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C24H24N4O2S/c1-16-6-2-4-8-19(16)28-22(25-26-24(28)30)14-17-10-12-27(13-11-17)23(29)21-15-18-7-3-5-9-20(18)31-21/h2-9,15,17H,10-14H2,1H3,(H,26,30) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUPLYTKHVKXEAN-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=NNC2=O)CC3CCN(CC3)C(=O)C4=CC5=CC=CC=C5S4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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